Cas no 2613298-98-7 (rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine)

• Product Name: rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine
• CAS No: 2613298-98-7
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 5661689
• PubChem ID: 155943637
• Update Time: 2023-09-11

rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27737013
• 2613298-98-7
• rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine

• Inchi： 1S/C5H10F3NO/c1-3(10-2)4(9)5(6,7)8/h3-4H,9H2,1-2H3/t3-,4+/m0/s1
• InChI Key： IMIMULCFJQVQIX-IUYQGCFVSA-N
• SMILES： FC([C@@H]([C@H](C)OC)N)(F)F

Computed Properties

• Exact Mass: 157.07144843g/mol
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų